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Compound of Interest

Compound Name: m-Allyltoluene
CAS No.: 3333-20-8
Cat. No.: B1297558

Get Quote

This document provides immediate, essential safety and logistical information for handling m-
Allyltoluene in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals.

Chemical Identity and Hazards
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Safety Operating Guide

Check Availability & Pricing

Property

Value

Chemical Name

m-Allyltoluene (3-Allyltoluene)

CAS Number

3333-20-8

Molecular Formula

CioH12

Molecular Weight

132.20 g/mol [1][2]

Appearance

Faint yellow liquid[2]

Primary Hazards

Flammable liquid and vapor[1]. Harmful if
swallowed[1]. Causes skin irritation[3]. May be
fatal if swallowed and enters airways[3]. May
cause drowsiness or dizziness[3]. Suspected of

damaging fertility or the unborn child.[3]

GHS Hazard Codes

H225, H226, H302, H304, H315, H336, H361,
H373, H401, H412[1][3]

Storage Class

3 - Flammable liquids[4][5]

Flash Point

54.4 °C (129.9 °F)[4][5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Equipment Type Specification

Chemical splash goggles and a face shield are
Eye and Face required.[6][7][8] Standard safety glasses are
not sufficient.

Chemical-resistant gloves are required. Nitrile or

neoprene gloves are suitable for protection
Hand Protection against bases, oils, and many solvents.[6][9]

Always inspect gloves for degradation or

punctures before use.

A flame-retardant lab coat or chemical-resistant
Ski d Bod apron must be worn.[3] For large-scale
In and body : . S .
operations or in case of a significant spill, a

chemical-resistant suit may be necessary.[10]

All work with m-Allyltoluene must be conducted
in a certified chemical fume hood.[11] If there is

Respiratory a risk of inhalation, a NIOSH-approved
respirator with an appropriate filter (e.g., type
ABEK) should be used.[4][5]

Operational Plan

1. Handling and Storage Protocol:

o Ventilation: Always handle m-Allyltoluene in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation exposure.[11]

e Ignition Sources: This substance is highly flammable. Keep it away from open flames, hot
surfaces, and sparks.[12] Use explosion-proof electrical equipment.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[12]

o Static Discharge: Take precautionary measures against static discharge.[12]
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» Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work

area.
2. Spill Response Protocol:

e Immediate Action: In case of a spill, evacuate the immediate area and eliminate all ignition
sources.[3]

e Containment: For small spills (<1 L), contain the liquid with an inert absorbent material such
as sand or vermiculite.[9]

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed,
labeled container for hazardous waste.[9]

e Ventilation: Ventilate the area thoroughly after cleanup.[9]

o Large Spills: For large spills, evacuate the laboratory, notify the appropriate emergency
response team, and restrict access to the area.

3. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
soap and water for at least 15 minutes. Seek medical attention if irritation persists.[11]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[11][12]

Disposal Plan

All m-Allyltoluene waste is considered hazardous and must be disposed of according to local,
state, and federal regulations.[9]
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. Waste Collection:

Collect all m-Allyltoluene waste, including contaminated materials like gloves and
absorbent pads, in a dedicated, properly labeled, and sealed container.[9]

The container should be made of a material compatible with m-Allyltoluene.[9]

. Waste Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from
ignition sources and incompatible materials.[9]

. Waste Disposal:

Arrange for the disposal of the hazardous waste through a licensed environmental
management company.[9]

Never dispose of m-Allyltoluene down the drain or in regular trash.[9]

Experimental Workflow

Caption: Standard operational workflow for handling m-Allyltoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Allyltoluene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

